Cas no 2138053-60-6 (tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate)

• Product Name: tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• CAS No: 2138053-60-6
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6109028
• PubChem ID: 165802960
• Update Time: 2025-05-20

tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate
• tert-butyl 2-{[(propan-2-yl)amino]methyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate
• EN300-1178892
• 2138053-60-6

• Inchi： 1S/C15H28N2O2/c1-10(2)16-9-11-8-12-6-7-13(11)17(12)14(18)19-15(3,4)5/h10-13,16H,6-9H2,1-5H3
• InChI Key： JZHXJJKZUOYXAI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCC1C(CNC(C)C)C2)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo2.2.1heptane-7-carboxylate

Professional Introduction to Tert-butyl 2-{(Propan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2138053-60-6)

Tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate, identified by its CAS number 2138053-60-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a complex bicyclic structure and an amine substituent, has garnered attention for its potential applications in medicinal chemistry and the synthesis of novel therapeutic agents.

The compound's structure consists of a tert-butyl group attached to a carboxylate moiety, which is further linked to a bicyclic system containing an azabicyclo[2.2.1]heptane core. The presence of a propan-2-ylaminomethyl group introduces a flexible side chain that can influence the compound's pharmacokinetic properties and binding affinity to biological targets. This structural complexity makes it a valuable candidate for further investigation in drug discovery pipelines.

In recent years, there has been growing interest in the development of azabicyclic compounds due to their unique structural features and potential biological activity. Azabicyclo[2.2.1]heptane scaffolds have been explored for their ability to mimic natural products and exhibit diverse pharmacological effects. The compound tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate represents an innovative approach to designing molecules with enhanced solubility and improved metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The amine substituent can serve as a point of attachment for various pharmacophores, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For instance, modifications at this position could enhance binding interactions with target enzymes or receptors, leading to increased efficacy and reduced side effects.

Recent studies have highlighted the importance of molecular flexibility in drug design, particularly in the context of protein-target interactions. The propan-2-ylaminomethyl group in tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate contributes to this flexibility, which can be advantageous in achieving optimal binding affinity and pharmacokinetic profiles. This characteristic makes the compound particularly relevant for the development of drugs targeting kinases and other enzymes with large active sites.

The tert-butyl group at the carboxylate position not only enhances solubility but also provides a steric shield that can protect sensitive functional groups from degradation. This feature is particularly important in oral formulations, where stability under physiological conditions is crucial for maintaining drug efficacy. Additionally, the carboxylate moiety can participate in hydrogen bonding interactions, further contributing to the compound's binding potential.

In the context of current research trends, there is a strong focus on developing drugs with improved bioavailability and reduced toxicity. The structural features of tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate align well with these goals, as they suggest potential advantages in terms of solubility, metabolic stability, and membrane permeability. These properties are essential for ensuring that drugs reach their target sites effectively and remain active within the body.

The compound's potential as an intermediate in synthetic chemistry is also noteworthy. The presence of multiple functional groups provides opportunities for further derivatization, enabling chemists to explore a wide range of chemical space. This versatility makes it a valuable tool for medicinal chemists working on diverse therapeutic areas, including oncology, immunology, and central nervous system disorders.

Advances in computational chemistry have further enhanced the utility of such compounds in drug discovery efforts. Molecular modeling techniques can be used to predict how tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate interacts with biological targets at the atomic level. These insights can guide the design of next-generation analogs with improved pharmacological profiles.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular architectures with high precision. The synthetic strategies employed offer valuable insights into how similar molecules can be designed and prepared for further study.

In conclusion, Tert-butyl 2-{(propan-2-yl)aminomethyl}-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No.2138053-60-6) is a promising compound with numerous applications in pharmaceutical research and drug development.